Cas no 915919-76-5 (1-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethanamine)

• Product Name: 1-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethanamine
• CAS No: 915919-76-5
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 1086384
• PubChem ID: 17604823
• Update Time: 2025-04-20

1-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethanamine
• AKOS004119166
• VS-03003
• EN300-898923
• MFCD08059868
• 915919-76-5
• 1-(3-Phenyl-1,2,4-oxadiazol-5-yl)ethan-1-amine
• AKOS016042399
• CS-0325879
• DTXSID30589712
• BBL011685
• STK726308

• MDL： MFCD08059868
• Inchi： 1S/C10H11N3O/c1-7(11)10-12-9(13-14-10)8-5-3-2-4-6-8/h2-7H,11H2,1H3
• InChI Key： DTIGPHKXQOPZJJ-UHFFFAOYSA-N
• SMILES： O1C(C(C)N)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9Ų